![molecular formula C10H10N2O2 B6257462 methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate CAS No. 1935229-31-4](/img/no-structure.png)
methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
Overview
Description
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (MMP2C) is an organic compound belonging to the family of pyrrolo[2,3-b]pyridine-2-carboxylates. It is a colorless, odorless crystalline solid with a molecular weight of 204.23 g/mol. MMP2C is an important intermediate in the synthesis of various pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of various heterocyclic compounds.
Mechanism of Action
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a versatile intermediate in organic synthesis. It can be used as a starting material in the synthesis of various heterocyclic compounds. It can also be used in the synthesis of pyrrolo[2,3-b]pyridine-2-carboxamides and pyrrolo[2,3-b]pyridine-2-carboxylates. The reaction of this compound with an amine or an alcohol produces a pyrrolo[2,3-b]pyridine-2-carboxamide or a pyrrolo[2,3-b]pyridine-2-carboxylate, respectively.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is an inert compound and does not interact with any biological molecules.
Advantages and Limitations for Lab Experiments
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a versatile intermediate in organic synthesis. It is relatively easy to synthesize and can be used in a variety of reactions. However, it is not a very stable compound and should be stored in an airtight container in a cool, dry place.
Future Directions
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate can be used in the synthesis of various heterocyclic compounds, pharmaceuticals, and dyes. It can also be used in the synthesis of pyrrolo[2,3-b]pyridine-2-carboxamides and pyrrolo[2,3-b]pyridine-2-carboxylates. Future research should focus on the development of efficient and cost-effective methods for the synthesis of this compound and its derivatives. In addition, further research should be conducted to explore the potential applications of this compound in various fields, such as medicine, agriculture, and biotechnology.
Synthesis Methods
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate can be synthesized from the reaction of 4-methyl-1H-pyrrole-2-carboxylic acid and dimethylformamide in the presence of sodium hydroxide. The reaction is carried out at a temperature of 80°C for 1 hour and the product is then isolated by column chromatography. The yield of this compound is typically around 70%.
Scientific Research Applications
Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate has been used in various scientific research applications. It has been used in the synthesis of pyrrolo[2,3-b]pyridine-2-carboxamides and pyrrolo[2,3-b]pyridine-2-carboxylates. It has also been used in the synthesis of various heterocyclic compounds and in the synthesis of pharmaceuticals and dyes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate involves the reaction of 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 4-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid in methanol.", "Step 2: Add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Add water to the reaction mixture to quench the excess dehydrating agent.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1935229-31-4 |
Molecular Formula |
C10H10N2O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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